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Compound of Interest

Benzyloxyacetaldehyde dimethyl!
Compound Name:
acetal

Cat. No.: B147722

An In-depth Technical Guide to the Safety and Handling of Benzyloxyacetaldehyde Dimethyl
Acetal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for
Benzyloxyacetaldehyde dimethyl acetal (CAS No. 127657-97-0). The information is
compiled from various safety data sheets (SDS) and chemical suppliers to ensure a thorough
understanding of its properties and associated hazards. This document is intended for use by
trained professionals in a laboratory or research setting.

Chemical and Physical Properties

Benzyloxyacetaldehyde dimethyl acetal is a colorless liquid used as an intermediate and
building block in organic synthesis, particularly in the pharmaceutical and fragrance industries.
[1] Its physical and chemical properties are summarized in the table below.
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Property Value Source(s)
CAS Number 127657-97-0 [2][3][4]
Molecular Formula C11H1603 [1][5]

Molecular Weight 196.24 - 196.25 g/mol [1][5]
Appearance Colorless to Yellow Liquid [2][3]
Odor No information available [2][3]
Boiling Point 80-82°C @ 0.5 mmHg [2][6]
Density 1.035 - 1.04 g/cm?3 [1][6]

Refractive Index

1.49

[6]

Purity

95% - 97%

[1](6]

Solubility

No information available

[2](7]

Hazard Identification and Toxicological Information

There are some discrepancies in the hazard classification of Benzyloxyacetaldehyde

dimethyl acetal among suppliers. While one source indicates that the chemical is not

considered hazardous under the 2012 OSHA Hazard Communication Standard[2], other

suppliers provide GHS hazard statements. It is crucial to note that the toxicological properties

have not been fully investigated.[2][7]

GHS Hazard Classification Summary:
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Hazard Statement Code Description Source(s)

) Acute Toxicity, Oral
H302 Harmful if swallowed
(Category 4)

Skin
H315 Causes skin irritation Corrosion/Irritation [6]

(Category 2)

] Serious Eye
Causes serious eye o
H319 o Damage/Eye Irritation [6]
irritation
(Category 2)

Specific target organ
May cause respirator toxicity — single
H335 , _y_ Prraery / X [6]
irritation exposure (Category

3), Respiratory system

Pictogram:
e GHSO07 (Exclamation Mark)
Summary of Toxicological Effects:

o Acute Toxicity: No specific data is available. The toxicological properties have not been fully
investigated.[2][7]

o Skin Contact: May cause skin irritation.[6]

o Eye Contact: May cause serious eye irritation.[6]
e Inhalation: May cause respiratory irritation.[6]

e Ingestion: May be harmful if swallowed.

o Carcinogenicity, Mutagenicity, and Reproductive Effects: No information is available
regarding these effects.[2]

Safe Handling and Storage
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Adherence to proper handling and storage protocols is essential to minimize risk and ensure
safety.

Handling Procedures

o Ventilation: Always use in a well-ventilated area.[2][4][7] Local exhaust ventilation is
recommended.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat.[4][7]

e Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or mist.[7]
Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the work area.[8]

e Ignition Sources: Keep away from heat and sources of ignition.[2]

Storage Conditions

o Container: Keep the container tightly closed.[2][4]

e Environment: Store in a dry, cool, and well-ventilated place.[2][4]

e Long-Term Storage: For long-term storage, keep refrigerated at 2-8°C.[6]

 Inert Atmosphere: Some sources recommend storing under a nitrogen atmosphere.[7]
e Incompatibilities: Store away from strong oxidizing agents.[7]

Experimental Protocols

While specific experimental protocols for toxicity studies are not available in the provided
search results, this section outlines standard procedures for response to exposure and spills
based on safety data sheet recommendations.

First-Aid Measures

A standardized first-aid response protocol is critical.
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Type of Exposure

Immediate Action

Ingestion

Rinse mouth with water

Rinse with plenty of water

Eye Contact

Skin Contact

for at least 15 minutes

Wash with plenty of water

Inhalation

for at least 15 minutes

Caption: First-aid response workflow for exposure incidents.

Medical Attention

Seek immediate

medical attention
if symptoms occur
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+ Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes. Seek medical attention.[2][3]

+ Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing contaminated clothing. Get medical attention if symptoms develop.[2][3]

+ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Get

medical attention if symptoms occur.[2][3]

¢ Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if symptoms occur.[2][3]

Accidental Release Measures

+ Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate personal protective equipment.[4]
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Environmental Precautions: Prevent the substance from entering drains or waterways.[4]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, silica gel,
universal binder).[7] Collect the material into a suitable, labeled container for disposal.[7]

Fire-Fighting Measures

Suitable Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire,
such as dry chemical, carbon dioxide (COz), or alcohol-resistant foam.[3][4]

Specific Hazards: Hazardous decomposition products include carbon monoxide and carbon
dioxide.[7] Containers may burn if exposed to fire.[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][7]

Stability and Reactivity

Reactivity: No specific reactivity hazards are known under normal conditions.[2]
Chemical Stability: The substance is stable under recommended storage conditions.[2][7]
Conditions to Avoid: Avoid exposure to heat and incompatible materials.[7]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon
monoxide and carbon dioxide.[7]

Safe Handling Workflow Diagram

The following diagram illustrates a logical workflow for the safe handling of

Benzyloxyacetaldehyde dimethyl acetal in a research environment.
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Caption: A logical workflow for handling Benzyloxyacetaldehyde dimethyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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